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Compound of Interest

Compound Name:
N-(2-methoxy-5-

sulfamoylphenyl)acetamide

Cat. No.: B1274073 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
These application notes provide a comprehensive overview of N-(2-methoxy-5-
sulfamoylphenyl)acetamide, a valuable chemical entity for research and development. This

document details a proposed experimental protocol for its synthesis, purification, and

characterization. While specific biological activities for this compound are not extensively

documented in publicly available literature, this guide also presents a hypothetical application

in the context of anti-inflammatory research, based on the known activities of structurally

related sulfonamide and acetamide derivatives.

Physicochemical Properties
A summary of the key physicochemical properties of N-(2-methoxy-5-
sulfamoylphenyl)acetamide is presented in the table below. This data is essential for its

handling, formulation, and analytical characterization.
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Property Value Source

Molecular Formula C₉H₁₂N₂O₄S PubChem[1]

Monoisotopic Mass 244.05177 Da PubChem[1]

SMILES
CC(=O)NC1=C(C=CC(=C1)S(

=O)(=O)N)OC
PubChem[1]

InChI

InChI=1S/C9H12N2O4S/c1-

6(12)11-8-5-7(16(10,13)14)3-

4-9(8)15-2/h3-5H,1-2H3,

(H,11,12)(H2,10,13,14)

PubChem[1]

Predicted XlogP -0.1 PubChem[1]

Proposed Synthesis and Characterization Workflow
The following diagram outlines a general workflow for the synthesis, purification, and

characterization of N-(2-methoxy-5-sulfamoylphenyl)acetamide.
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Caption: General workflow for synthesis and characterization.
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Synthesis of N-(2-methoxy-5-sulfamoylphenyl)acetamide
This protocol is a proposed method based on standard acetylation reactions of anilines.

Materials:

2-Amino-4-acetamidobenzenesulfonamide

Acetic anhydride

Pyridine (catalyst)

Dichloromethane (DCM) or other suitable aprotic solvent

Hydrochloric acid (1 M)

Saturated sodium bicarbonate solution

Anhydrous magnesium sulfate or sodium sulfate

Ethanol

Deionized water

Procedure:

In a round-bottom flask, dissolve 2-amino-4-acetamidobenzenesulfonamide (1 equivalent) in

a suitable solvent such as dichloromethane.

Add a catalytic amount of pyridine.

Slowly add acetic anhydride (1.1 equivalents) to the reaction mixture at room temperature.

Stir the reaction mixture for 4-6 hours. Monitor the reaction progress by Thin Layer

Chromatography (TLC).

Upon completion, quench the reaction by adding water.
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Transfer the mixture to a separatory funnel and wash sequentially with 1 M HCl, saturated

sodium bicarbonate solution, and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure to obtain the crude product.

Purification by Recrystallization
Dissolve the crude N-(2-methoxy-5-sulfamoylphenyl)acetamide in a minimum amount of

hot ethanol.

Slowly add deionized water until the solution becomes slightly turbid.

Allow the solution to cool to room temperature and then place it in an ice bath to facilitate

crystallization.

Collect the purified crystals by vacuum filtration, wash with cold ethanol/water, and dry under

vacuum.

Characterization
Nuclear Magnetic Resonance (NMR) Spectroscopy: Record ¹H and ¹³C NMR spectra to

confirm the chemical structure.

Mass Spectrometry (MS): Determine the molecular weight and confirm the molecular

formula.

Fourier-Transform Infrared (FT-IR) Spectroscopy: Identify the characteristic functional groups

(e.g., N-H, C=O, S=O).

High-Performance Liquid Chromatography (HPLC): Assess the purity of the final compound.

Melting Point: Determine the melting point of the purified product and compare it to literature

values if available.

Potential Biological Application: Anti-inflammatory
Agent
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While the specific biological targets of N-(2-methoxy-5-sulfamoylphenyl)acetamide are not

yet elucidated, its structural similarity to other N-(benzenesulfonyl)acetamide derivatives

suggests potential activity as an anti-inflammatory agent. Some related compounds have been

shown to inhibit key enzymes in the inflammatory cascade, such as Cyclooxygenase-2 (COX-

2) and 5-Lipoxygenase (5-LOX).

Hypothetical Signaling Pathway Inhibition
The following diagram illustrates a hypothetical mechanism of action where N-(2-methoxy-5-
sulfamoylphenyl)acetamide could inhibit pro-inflammatory signaling pathways.
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Caption: Hypothetical inhibition of inflammatory pathways.

Protocol: In Vitro COX-2 and 5-LOX Inhibition Assay
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This protocol describes a general method to evaluate the inhibitory activity of N-(2-methoxy-5-
sulfamoylphenyl)acetamide against COX-2 and 5-LOX enzymes.

Materials:

N-(2-methoxy-5-sulfamoylphenyl)acetamide

Human recombinant COX-2 enzyme

Human recombinant 5-LOX enzyme

Arachidonic acid (substrate)

Colorimetric or fluorometric assay kit for COX-2 and 5-LOX

Microplate reader

Positive controls (e.g., Celecoxib for COX-2, Zileuton for 5-LOX)

Procedure:

Prepare a stock solution of N-(2-methoxy-5-sulfamoylphenyl)acetamide in a suitable

solvent (e.g., DMSO).

Prepare serial dilutions of the compound to be tested.

In a 96-well plate, add the enzyme (COX-2 or 5-LOX), a buffer, and the test compound at

various concentrations.

Incubate the plate according to the assay kit manufacturer's instructions.

Initiate the enzymatic reaction by adding the substrate, arachidonic acid.

Measure the product formation using a microplate reader at the appropriate wavelength.

Calculate the percentage of inhibition for each concentration of the test compound relative to

the vehicle control.
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Determine the IC₅₀ value (the concentration of the compound that causes 50% inhibition of

the enzyme activity) by plotting the percentage of inhibition against the compound

concentration.

Disclaimer
The experimental protocols and potential applications described herein are for informational

and research purposes only. The synthesis and biological assays should be performed by

trained professionals in a suitably equipped laboratory. All necessary safety precautions should

be taken when handling chemicals. The biological activity of N-(2-methoxy-5-
sulfamoylphenyl)acetamide is not yet fully established, and the proposed mechanisms are

hypothetical. Further research is required to validate these findings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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